Cas no 82010-86-4 (2-Propanol,1-[(2-hydroxyethyl)thio]-3-[3-[(2-hydroxyethyl)thio]propoxy]-)

• Product name: 2-Propanol,1-[(2-hydroxyethyl)thio]-3-[3-[(2-hydroxyethyl)thio]propoxy]-
• CAS No: 82010-86-4
• MF: C₁₀H₂₂O₄S₂
• MW: 270.40928
• CID: 729372
• PubChem ID: 3019035

2-Propanol,1-[(2-hydroxyethyl)thio]-3-[3-[(2-hydroxyethyl)thio]propoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-[(2-hydroxyethyl)thio]-3-[3-[(2-hydroxyethyl)thio]propoxy]-
• 1-(2-hydroxyethylsulfanyl)-3-[3-(2-hydroxyethylsulfanyl)propoxy]propan-2-ol
• 1-[(2-hydroxyethyl)thio]-3-[3-[(2-hydroxyethyl)thio]propoxy]propan-2-ol
• 82010-86-4
• 2-[(2-hydroxy-3-{3-[(2-hydroxyethyl)sulfanyl]propoxy}propyl)sulfanyl]ethan-1-ol
• 2-Propanol, 1-[(2-hydroxyethyl)thio]-3-[3-[(2-hydroxyethyl)thio]propoxy]-
• 1-[(2-Hydroxyethyl)thio]-3-[3-[(2-hydroxyethyl)thio]propoxy]-2-propanol
• 1,5,13-trihydroxy-7-oxa-3,11-dithia-tridecane
• DTXSID601002382
• NS00060385
• EINECS 279-881-0
• SCHEMBL10635148
• R3KLR6899M
• 1-((2-Hydroxyethyl)thio)-3-(3-((2-hydroxyethyl)thio)propoxy)propan-2-ol
• SZWVOMMXOJCQNB-UHFFFAOYSA-N
• 1-[(2-Hydroxyethyl)sulfanyl]-3-{3-[(2-hydroxyethyl)sulfanyl]propoxy}propan-2-ol

• Inchi： InChI=1S/C10H22O4S2/c11-2-6-15-5-1-4-14-8-10(13)9-16-7-3-12/h10-13H,1-9H2
• InChI Key： SZWVOMMXOJCQNB-UHFFFAOYSA-N
• SMILES： C(COCC(CSCCO)O)CSCCO

Computed Properties

• Exact Mass: 270.095951
• Monoisotopic Mass: 270.095951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: -0.3

Experimental Properties

• Density: 1.224
• Boiling Point: 475.1°C at 760 mmHg
• Flash Point: 241.1°C
• Refractive Index: 1.553